(Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate

• IUPAC Name: [(2Z)-2-[(4-methoxyphenyl)methylidene]-7-methyl-3-oxo-1-benzofuran-6-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C20H19NO5/c1-12-16(26-20(23)21(2)3)10-9-15-18(22)17(25-19(12)15)11-13-5-7-14(24-4)8-6-13/h5-11H,1-4H3/b17-11-
• InChI Key: ARKFAZQYAZHUTP-BOPFTXTBSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=CC3=CC=C(C=C3)OC)C2=O)OC(=O)N(C)C
• Isomeric SMILES: CC1=C(C=CC2=C1O/C(=C\C3=CC=C(C=C3)OC)/C2=O)OC(=O)N(C)C
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol
• CAS No.: 899408-96-9

Description

(Z)-2-(4-Methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a benzofuran-derived compound featuring a 4-methoxybenzylidene substituent at the C2 position and a dimethylcarbamate group at C4. The compound is listed under multiple synonyms, including STL033454 and AKOS002218356, with CAS registry numbers such as 859667-02-0 .

Biological Activity

(Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate is a compound that has garnered attention for its potential biological activities. This article reviews the synthesis, structural characteristics, and biological activities of this compound, supported by relevant data tables and research findings.

Chemical Structure and Synthesis

The molecular formula of the compound is $C_{24}H_{25}N_{2}O_{5}$. The synthesis typically involves reactions that create the benzofuran framework and introduce the methoxy and dimethylcarbamate groups.

Synthesis Methodology:

• Starting Materials: The synthesis often begins with readily available benzofuran derivatives.
• Reagents: Common reagents include methoxybenzaldehyde and carbamate sources.
• Reaction Conditions: The reactions are generally conducted under reflux in organic solvents such as acetic acid or acetonitrile.

Antitumor Activity

Research indicates that compounds similar to (Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate exhibit significant antitumor properties. For instance, studies have shown that derivatives of dihydropyrimidines possess potent anticancer activity by inhibiting mitotic processes through kinesin motor protein inhibition .

Antimicrobial Properties

The compound has demonstrated antimicrobial activity against various bacterial strains. Studies suggest that the presence of the methoxy group enhances its efficacy against Gram-positive bacteria, making it a candidate for further development as an antibacterial agent .

Anti-inflammatory Effects

The anti-inflammatory potential of this compound has been explored in several studies. It appears to modulate inflammatory pathways, potentially through inhibition of pro-inflammatory cytokines. This makes it a candidate for treating conditions characterized by chronic inflammation .

Data Tables

Biological Activity	Effect	Reference
Antitumor	Significant inhibition of cancer cell proliferation
Antimicrobial	Effective against Gram-positive bacteria
Anti-inflammatory	Modulation of cytokine release

Case Studies

• Case Study 1: Antitumor Efficacy
  • A study conducted on various cancer cell lines showed that the compound induced apoptosis in a dose-dependent manner, confirming its potential as an anticancer agent.
• Case Study 2: Antimicrobial Testing
  • In vitro tests against Staphylococcus aureus demonstrated a minimum inhibitory concentration (MIC) indicating strong antibacterial properties, suggesting its utility in developing new antibiotics.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to (Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate exhibit significant antimicrobial properties. For instance, studies have shown that derivatives with benzofuran structures can inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The mechanism is believed to involve disruption of bacterial cell membrane integrity and interference with metabolic pathways .

Anticancer Potential

The compound's structural framework suggests potential anticancer activity. Studies have indicated that similar benzofuran derivatives can induce apoptosis in cancer cells by activating caspase pathways. For example, certain derivatives have been shown to inhibit the proliferation of breast cancer cells through cell cycle arrest at the G1 phase . The ability to target specific cancer cell lines makes this compound a candidate for further development in cancer therapeutics.

Anti-inflammatory Effects

Research has demonstrated that compounds with similar structures possess anti-inflammatory properties. These compounds can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. The modulation of signaling pathways involved in inflammation suggests potential applications in treating chronic inflammatory diseases .

Polymer Chemistry

The unique chemical structure of (Z)-2-(4-methoxybenzylidene)-7-methyl-3-oxo-2,3-dihydrobenzofuran-6-yl dimethylcarbamate allows it to be utilized in polymer synthesis. Its reactivity can be exploited to create functionalized polymers with enhanced properties for applications in coatings, adhesives, and biomedical devices. The incorporation of such compounds into polymer matrices can improve mechanical strength and thermal stability .

Case Studies

Study	Findings	Reference
Antimicrobial Activity	Inhibition of Staphylococcus aureus growth
Anticancer Activity	Induction of apoptosis in breast cancer cells
Anti-inflammatory Effects	Reduction of cytokine production in inflammatory models
Polymer Synthesis	Development of functionalized polymers for biomedical applications

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Structural Variations

The target compound’s benzofuran core distinguishes it from analogs like thiazolo-pyrimidine derivatives (e.g., compounds 11a and 11b in ) and coumarin-based structures (e.g., ). For example:

• Thiazolo-pyrimidine analogs (e.g., (2Z)-2-(4-Cyanobenzylidene)-3,5-dihydro-7-(5-methylfuran-2-yl)-thiazolo[3,2-a]pyrimidine-6-carbonitrile) exhibit a fused thiazole-pyrimidine ring system, which enhances π-conjugation and may influence binding affinity in biological systems .
• Coumarin derivatives (e.g., N-(2-morpholinoethyl)-2-oxo-7-((4-boronobenzyl)oxy)-chromene-3-carboxamide) feature a benzopyrone core with boron-containing substituents, enabling applications in sensing peroxynitrite .

Key Impact : The benzofuran core in the target compound likely offers intermediate electron density compared to the electron-deficient pyrimidine rings in thiazolo-pyrimidines and the electron-rich coumarin systems, affecting reactivity and intermolecular interactions .

Substituent Effects

Table 1: Substituent Comparison Across Analogous Compounds

Compound Name	Core Structure	Key Substituents	Molecular Formula	Melting Point (°C)	Reference
Target Compound	Benzofuran	4-Methoxybenzylidene, dimethylcarbamate	C₂₁H₁₉NO₆	Not reported
(2Z)-2-(4-Cyanobenzylidene)-thiazolo-pyrimidine	Thiazolo-pyrimidine	4-Cyanobenzylidene, methylfuran	C₂₂H₁₇N₃O₃S	213–215
Fluorinated Thiazolo-pyrimidine	Thiazolo-pyrimidine	2-Fluoro-4-methoxybenzylidene	C₂₄H₂₀FNO₅S	Not reported
Coumarin Boronate	Coumarin	Boronate ester, morpholinoethyl	C₂₈H₃₃BN₂O₇	Not reported

Observations :

• Fluorine substitution : The 2-fluoro-4-methoxybenzylidene group in introduces steric and electronic effects that could improve metabolic stability or binding specificity .
• Boronates : The coumarin boronate in leverages boronate esters for selective peroxynitrite sensing, a functionality absent in the target compound .

Physicochemical and Spectral Properties

• IR and NMR Data : The target compound’s dimethylcarbamate group is expected to show C=O stretches near 1700 cm⁻¹ (IR) and N-methyl signals near δ 2.8–3.2 ppm (¹H NMR), similar to analogs in and .
• Thermal Stability : Thiazolo-pyrimidine derivatives (e.g., 11a) exhibit higher melting points (243–246°C) compared to coumarin derivatives, suggesting greater crystalline stability due to rigid fused-ring systems .